Cas no 3601-83-0 (2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol;dihydrochloride)

• Product Name: 2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol;dihydrochloride
• CAS No: 3601-83-0
• MF: C₁₆H₂₂Cl₂N₄O₂
• MW: 373.277481555939
• CID: 1473000
• PubChem ID: 19209
• Update Time: 2025-04-20

2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol,dihydrochloride
• 2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol
• dihydrochloride
• p-Cresol, 2-methoxy-alpha-(4-(2-pyrimidinyl)-1-piperazinyl)-, hydrochloride, hydrate (2:4:1)
• 3601-83-0
• DTXSID90189575
• 2-Methoxy-alpha-(4-(2-pyrimidinyl)-1-piperazinyl)-p-cresol hydrochloride hydrate (2:4:1)
• 1-(3-Methoxy-4-hydroxybenzyl)-4-(2-pyrimidyl)-piperazine hydrochloride hydrate
• 2-methoxy-4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenol;dihydrochloride

• Inchi： 1S/C16H20N4O2.2ClH/c1-22-15-11-13(3-4-14(15)21)12-19-7-9-20(10-8-19)16-17-5-2-6-18-16;;/h2-6,11,21H,7-10,12H2,1H3;2*1H
• InChI Key： NEJSHLSJMMAVQZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=C(C=CC(=C1)CN1CCN(C2N=CC=CN=2)CC1)O

Computed Properties

• Exact Mass: 372.11226
• Monoisotopic Mass: 372.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2

Experimental Properties

• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 251.2°C
• PSA: 61.72